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Compound of Interest

Compound Name: Azanium,pentasulfide

Cat. No.: B12335741

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of Azanium Pentasulfide, also known as Ammonium Pentasulfide ((NH4)2Ss).

Adherence to these procedures is critical for ensuring laboratory safety and operational
integrity.

Azanium pentasulfide is a corrosive, flammable, and toxic material that requires careful
handling to prevent serious injury and environmental harm.[1][2] It can cause severe skin burns
and eye damage, and contact with acids liberates highly toxic hydrogen sulfide gas.[1][3][4]
This substance is also very toxic to aquatic life.[1][5]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Azanium
Pentasulfide and its hazardous decomposition products.
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Property Value Notes
) Also referred to as Ammonium
Chemical Formula (NHa)2Ss ]
Pentasulfide.[6]
Molecular Weight 196.40 g/mol [7]
Solutions are typically yellow,
Yellow to orange-yellow turning red with an increase in
Appearance ] ] i ]
prismatic crystals.[7] the polysulfide chain length (x
value in (NH4)2S5x).[7]
For pure Ammonium Sulfide,
Flash Point 22°C (72°F) which is a related and often

co-present substance.[4]

Flammable Limits in Air

4% - 46%

For pure Ammonium Sulfide.[8]

Hydrogen Sulfide PEL

OSHA: 20 ppm (ceiling), 50
ppm (peak for 10 min)

Permissible Exposure Limit for
a key hazardous

decomposition product.[9]

Hydrogen Sulfide REL

NIOSH: 10 ppm (10-minute

ceiling)

Recommended Exposure
Limit.[9]

Hydrogen Sulfide TLV

ACGIH: 1 ppm (8-hour TWA),
5 ppm (STEL)

Threshold Limit Value.[9]

LD50 (Oral, Rat)

152 mg/kg

For Ammonium Polysulfide,

indicating high acute toxicity.[7]

LD50 (Skin, Rabbit)

1790 mg/kg

For Ammonium Polysulfide.[7]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a
full-face shield.[10]

Protects against splashes
which can cause severe eye
burns and blindness.[1][4]

Skin Protection

Neoprene or Butyl rubber
gloves, chemical-resistant suit,
and boots.[9][10]

Prevents skin contact which
can lead to severe burns and
potential absorption of harmful
substances.[1][2][4]

Respiratory Protection

A NIOSH-approved full-face
respirator with appropriate
cartridges for ammonia and
hydrogen sulfide, or a self-
contained breathing apparatus

(SCBA) for emergencies or

Protects against inhalation of
irritating and toxic vapors such
as ammonia and hydrogen
sulfide which can cause

respiratory tract damage.[4][8]

high concentrations.[8][10][11]

Experimental Protocol: Safe Handling and Disposal
Workflow

This protocol outlines the procedural steps for the safe handling of Azanium Pentasulfide from
receipt to disposal.

1. Preparation and Area Setup

¢ Ventilation: Always handle Azanium Pentasulfide in a certified chemical fume hood with
adequate ventilation to prevent the accumulation of flammable and toxic vapors.[1][4][10]

o Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and
have been recently tested.[2][10]

« Ignition Sources: Eliminate all potential ignition sources, including sparks, open flames, and
hot surfaces. Use only non-sparking tools and explosion-proof equipment.[3][4][10]

e Incompatible Materials: Keep acids, strong oxidizing agents, and reactive metals (e.g.,
copper, aluminum) away from the handling area.[3][4][5]
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. Handling and Use

Personal Protective Equipment: Don the required PPE as specified in the table above before
handling the chemical.

Container Handling: Ground and bond containers when transferring the material to prevent
static discharge.[10][12] Keep containers tightly closed when not in use.[1][10]

Spill Prevention: Use secondary containment to prevent spills.
. Accidental Spill Response

Evacuation: In case of a large spill, evacuate the area immediately and deny entry to
unprotected personnel.[1][10]

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, contain the liquid with inert absorbent material such as sand or
earth. Do not use combustible materials like sawdust.[4][10]

Neutralization: A weak (3-5%) solution of hydrogen peroxide can be sprayed on the spill area
to neutralize the release of toxic hydrogen sulfide.[10]

Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable,
labeled container for hazardous waste disposal.[4][10]

. First Aid Procedures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[1][8][10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with copious
amounts of water for at least 15 minutes. Seek immediate medical attention.[1][4][10]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Continue rinsing and seek
immediate medical attention.[1][4][10]
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 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1][4][10]

5. Waste Disposal

» Containerization: Collect all waste material, including contaminated absorbents and
disposable PPE, in clearly labeled, sealed containers.

o Disposal Protocol: Dispose of the chemical waste through an approved hazardous waste
disposal facility, in accordance with all local, state, and federal regulations.[1][10] Do not
dispose of it in drains or the environment.[1][3]

Logical Workflow for Handling Azanium
Pentasulfide

Caption: Logical workflow for handling Azanium Pentasulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Azanium Pentasulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12335741#personal-protective-equipment-for-
handling-azanium-pentasulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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